Cas no 85351-51-5 (1-PROPANOL, 3-(METHYLDITHIO)-)

• Product Name: 1-PROPANOL, 3-(METHYLDITHIO)-
• CAS No: 85351-51-5
• MF: C₄H₁₀OS₂
• MW: 138.251598834991
• CID: 3208169
• PubChem ID: 86053359
• Update Time: 2025-05-24

1-PROPANOL, 3-(METHYLDITHIO)- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANOL, 3-(METHYLDITHIO)-
• 3-(methyl-disulphanyl) propan-1-ol
• 3-(methyldisulfanyl)propan-1-ol
• 885-853-4
• EN300-4402384
• 85351-51-5

• Inchi： 1S/C4H10OS2/c1-6-7-4-2-3-5/h5H,2-4H2,1H3
• InChI Key： VVWFNTJXKMWEKK-UHFFFAOYSA-N
• SMILES： S(CCCO)SC

Computed Properties

• Exact Mass: 138.01730729Da
• Monoisotopic Mass: 138.01730729Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 32.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.8Ų

Additional information on 1-PROPANOL, 3-(METHYLDITHIO)-

Comprehensive Overview of 1-PROPANOL, 3-(METHYLDITHIO)- (CAS No. 85351-51-5): Properties, Applications, and Industry Trends

1-PROPANOL, 3-(METHYLDITHIO)- (CAS No. 85351-51-5) is a specialized organic compound with a unique molecular structure that combines a propyl alcohol backbone with a methyldithio functional group. This chemical is gaining attention in industrial and research applications due to its distinctive properties, including its sulfur-containing moiety, which contributes to its reactivity and potential uses. The compound is also referred to by alternative names such as 3-(Methyldithio)propan-1-ol, highlighting its structural features.

In recent years, the demand for sulfur-containing compounds like 1-PROPANOL, 3-(METHYLDITHIO)- has surged, driven by their applications in flavor and fragrance industries, agrochemicals, and material science. Researchers are particularly interested in its role as a precursor for synthesizing more complex molecules, leveraging its dithio group for cross-coupling reactions. This aligns with the growing trend of green chemistry, where efficient and sustainable synthetic routes are prioritized.

The compound's CAS No. 85351-51-5 is frequently searched in academic and industrial databases, reflecting its niche but significant relevance. Users often inquire about its physical and chemical properties, such as boiling point, solubility, and stability under various conditions. For instance, its solubility in organic solvents like ethanol and acetone makes it suitable for formulations requiring homogeneous mixtures. Additionally, its thermal stability is a key consideration for high-temperature applications.

Another area of interest is the compound's potential in biocatalysis and enzyme-mediated reactions. With the rise of biobased chemicals, 1-PROPANOL, 3-(METHYLDITHIO)- is being explored for its compatibility with enzymatic processes, which align with the global shift toward sustainable manufacturing. This ties into broader discussions about circular economy principles, where waste reduction and resource efficiency are paramount.

From a commercial perspective, suppliers and manufacturers of 1-PROPANOL, 3-(METHYLDITHIO)- often highlight its high purity grades and custom synthesis capabilities to meet diverse client needs. The compound's niche status means that procurement inquiries often focus on bulk availability, storage recommendations, and handling guidelines. These practical aspects are critical for industries integrating the chemical into their workflows.

Looking ahead, the compound's versatility positions it as a candidate for emerging technologies, such as advanced coatings and functional polymers. Its sulfur-based functionality could enable innovations in anti-corrosive materials or self-healing polymers, topics currently trending in materials science research. As industries seek alternatives to traditional additives, 1-PROPANOL, 3-(METHYLDITHIO)- may play a pivotal role in next-generation formulations.

In summary, 1-PROPANOL, 3-(METHYLDITHIO)- (CAS No. 85351-51-5) is a multifaceted compound with applications spanning multiple high-growth sectors. Its unique methyldithio group, combined with ongoing research into sustainable chemistry, ensures its continued relevance. For professionals seeking detailed technical data or procurement options, understanding its properties and market trends is essential for leveraging its full potential.